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Preamble: This document provides an in-depth technical overview of the foundational research
and methodology of the Cognitive Task Application (Cotapp), a digital test battery designed to
assess attention, information processing, and executive functions in children.

Introduction to the Cotapp Test

The Cognitive Task Application (Cotapp) is a computerized test developed to provide a detailed
profile of a child's cognitive strengths and weaknesses.[1][2][3] It is designed for children with a
mental age of 6 to 12 years and aims to measure various cognitive domains in approximately
35 minutes.[4][5] The test is presented as a game-like interface to engage children, with a
character named 'Cotapp' guiding them through the tasks.[1][5] The Cotapp is intended to be
a more efficient and child-friendly alternative to traditional paper-and-pencil neuropsychological
tests.[1][4] It is used by psychologists and (ortho)pedagogues in various settings, including
mental healthcare, private practices, and schools.[4]
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The development of the Cotapp was motivated by the need for a standardized, reliable, and
valid instrument to measure cognitive functions in children with developmental and learning
problems, such as ADHD.[1][6] The test is adaptive to the child's pace, making it suitable for
children with varying processing speeds.[4][5]

Core Cognitive Domains Assessed

The Cotapp test is structured to evaluate several key cognitive domains through a series of
tasks, referred to as "blocks". The primary domains assessed include:

e Processing Speed: The speed and accuracy of responding to stimuli.

Attention: The ability to sustain focus and selectively attend to relevant information.

Executive Control: Higher-order cognitive processes including inhibition, cognitive flexibility,
and working memory.

(Working) Memory: The ability to hold and manipulate information over a short period.

Learning Speed: The rate at which a child's performance improves with practice.

Behavior during the task: This includes aspects like motivation and response to feedback.[4]

The Cotapp generates 22 basic and 46 specialized outcome parameters from these domains.

[11E2103][7]

Foundational Research: The Normative and
Validation Study

The primary foundational research for the Cotapp is detailed in the 2020 publication by
Rommelse, N., et al., titled "De Cognitieve Test Applicatie (COTAPP): geavanceerde
computertest voor het meten van aandacht, informatieverwerking en executieve functies bij
kinderen" (The Cognitive Task Application (COTAPP): an advanced computer test for
measuring attention, information processing and executive functions in children).

Objective: To establish normative data and assess the reliability and validity of the Cotapp test.
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Participants:

» Normative Sample: A representative group of 1,032 Dutch children.[3][7]

« Validity Group: 79 children with a diagnosis of ADHD.[3][7]

o Test-Retest Reliability Group: A total of 127 children participated in a retest.[3][7]
Procedure:

 Individual Administration: The Cotapp was administered individually in a quiet, low-stimulus
environment.[4]

o Standardized Instructions: Children received standardized instructions from the on-screen
character 'Cotapp’ before each of the seven test blocks.[1][4] A brief practice session was
included for each task.[4]

» Test Duration: The entire test battery was completed in approximately 30-40 minutes.[4]

o Data Collection: The test was administered on a laptop with an internet connection.[4] Raw
data, including every key press and response time, was automatically recorded.[1][4]

o Observer-rated behavior: During the test, the test leader could use an observation form to
register the child's motor and verbal restlessness.[4] Standardized coaching rules were in
place for children who required extra encouragement.[4]

Data Analysis:

e Norming: Continuous norming using the Box-Cox Power Exponential model was applied to
the data from the normative sample to generate precise norm scores.[7]

o Reliability: Split-half reliability and test-retest reliability were calculated for the outcome
parameters.[1][2][3][7]

 Validity: The performance of the ADHD group was compared to the normative sample.
Associations between Cotapp parameters and other measures such as intelligence and
academic achievement were also examined.[1][2][3][7]
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Quantitative Data from Foundational Research

The following tables summarize the key quantitative findings from the foundational validation

study of the Cotapp.

Table 1. Participant Demographics in the Foundational Study

Group Number of Participants (N) Key Characteristics

Representative sample of

Normative Sample 1,032 ]
Dutch children.

Children diagnosed with

ADHD Validity Group 79
ADHD.

A subset of children who were

Test-Retest Reliability Group 127
re-tested.

Table 2: Summary of Reliability and Validity Findings

Metric Finding

Strong for most of the basic outcome

Split-Half Reliabilit
P Y parameters.[1][2][3][7]

Correlations ranged from moderate to strong for

Test-Retest Reliabilit
Y the basic parameters.[1][2][3][7]

The test showed significant associations with

Construct Validity intelligence, academic performance, and ADHD.

(1112131071

Experimental Workflow and Logical Relationships

As the Cotapp is a cognitive assessment tool, diagrams of molecular signaling pathways are
not directly applicable. Instead, the following diagrams illustrate the experimental workflow of
the foundational study and the logical structure of the Cotapp test.
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Caption: Experimental workflow of the Cotapp foundational study.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1219975/docs?utm_src=pdf-body-img#a-technical-guide-to-the-foundational-research-of-the-cotapp-test
https://www.benchchem.com/product/b1219975/docs?utm_src=pdf-body#a-technical-guide-to-the-foundational-research-of-the-cotapp-test
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219975?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Input

Child (6-12 years)

Ve

C‘ ?tapp Test Battery

Block 1 '—

Block 2

Block 3

Block 4

Block 5

Block 6

s=ongjololo

Block 7

S

DCessil
\ 4 \ 4

Raw Data
(Response times, accuracy)

Calculation of
Parameters

Ve

\{

Outpul

A

~

GZ Basic Parameters

GG Specialized Parameters)

Y

Y

Cogpnitive Profile Report

Click to download full resolution via product page

Caption: Logical structure of the Cotapp test administration and data output.
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Conclusion

The foundational research on the Cotapp test establishes it as a reliable and valid instrument
for assessing cognitive functions in children. The comprehensive normative data allows for the
accurate comparison of an individual child's performance to their peers. For researchers and
drug development professionals, the Cotapp offers a standardized and efficient method for
guantifying cognitive endpoints in pediatric populations, particularly in studies related to
neurodevelopmental disorders. The detailed parameterization of cognitive functions can
provide nuanced insights into the cognitive effects of interventions.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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